![molecular formula C9H16ClNO2 B6191750 ethyl 6-aminobicyclo[3.1.0]hexane-6-carboxylate hydrochloride CAS No. 2680530-95-2](/img/no-structure.png)
ethyl 6-aminobicyclo[3.1.0]hexane-6-carboxylate hydrochloride
Overview
Description
Ethyl 6-aminobicyclo[3.1.0]hexane-6-carboxylate hydrochloride, also known as EBCH, is an organic compound belonging to the class of bicyclic heterocycles. It is a highly versatile compound that has a wide range of applications in the fields of chemistry, biochemistry, and pharmacology. It has been used as a starting material in various syntheses, as a reagent in organic synthesis, and as a pharmaceutical intermediate in drug discovery. In addition, it has been studied for its potential use in the treatment of various diseases and disorders.
Scientific Research Applications
Ethyl 6-aminobicyclo[3.1.0]hexane-6-carboxylate hydrochloride has been used extensively in the fields of chemistry, biochemistry, and pharmacology. In chemistry, it has been used as a starting material for various syntheses, as a reagent in organic synthesis, and as a catalyst in the synthesis of polymers. In biochemistry, it has been used in the study of enzyme inhibition and in drug discovery. In pharmacology, it has been used in the study of drug-receptor interactions and in the development of new drugs.
Mechanism of Action
The mechanism of action of ethyl 6-aminobicyclo[3.1.0]hexane-6-carboxylate hydrochloride is not fully understood. It is believed to act as an inhibitor of enzymes involved in the metabolism of drugs, as well as other biochemical processes. It is also believed to act as a partial agonist of certain receptors, and as an inhibitor of certain enzymes involved in signal transduction pathways.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound have not been extensively studied. However, it is believed to have an inhibitory effect on the metabolism of certain drugs, as well as other biochemical processes. In addition, it is believed to have an inhibitory effect on certain enzymes involved in signal transduction pathways.
Advantages and Limitations for Lab Experiments
Ethyl 6-aminobicyclo[3.1.0]hexane-6-carboxylate hydrochloride has several advantages for use in lab experiments. It is a highly versatile compound that can be used as a starting material in various syntheses, as a reagent in organic synthesis, and as a pharmaceutical intermediate in drug discovery. In addition, it is relatively stable, making it suitable for long-term storage. However, there are some limitations to using this compound in lab experiments. It is not water-soluble, making it difficult to use in aqueous solutions. In addition, it is not very soluble in organic solvents, making it difficult to use in organic synthesis.
Future Directions
The potential applications of ethyl 6-aminobicyclo[3.1.0]hexane-6-carboxylate hydrochloride are numerous and varied. In the future, it could be used in the development of new drugs, as well as in the study of enzyme inhibition and signal transduction pathways. In addition, it could be used in the study of drug-receptor interactions and in the development of new drugs. It could also be used as a starting material in various syntheses, as a reagent in organic synthesis, and as a catalyst in the synthesis of polymers. Finally, it could be used in the development of new drug delivery systems and in the study of drug metabolism.
Synthesis Methods
Ethyl 6-aminobicyclo[3.1.0]hexane-6-carboxylate hydrochloride can be synthesized by several different methods, including the Knoevenagel condensation, the Ullmann reaction, and the Pinner reaction. The Knoevenagel condensation is the most commonly used method for the synthesis of this compound, and involves the reaction of an aldehyde or ketone with an amine in the presence of a base. The Ullmann reaction is a palladium-catalyzed cross-coupling reaction between an aryl halide and an aryl or alkyl amine. The Pinner reaction is a substitution reaction involving the reaction of an aryl halide with an amine or an alcohol in the presence of an acid catalyst.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for ethyl 6-aminobicyclo[3.1.0]hexane-6-carboxylate hydrochloride involves the reaction of ethyl cyclohex-2-enecarboxylate with sodium hydride, followed by reaction with 1,3-dibromopropane to form ethyl 6-bromobicyclo[3.1.0]hexane-6-carboxylate. This intermediate is then reacted with ammonia to form ethyl 6-aminobicyclo[3.1.0]hexane-6-carboxylate, which is then converted to the hydrochloride salt by reaction with hydrochloric acid." "Starting Materials": [ "Ethyl cyclohex-2-enecarboxylate", "Sodium hydride", "1,3-dibromopropane", "Ammonia", "Hydrochloric acid" ], "Reaction": [ "Step 1: React ethyl cyclohex-2-enecarboxylate with sodium hydride to form the corresponding carbanion intermediate.", "Step 2: Add 1,3-dibromopropane to the reaction mixture and allow the reaction to proceed to form ethyl 6-bromobicyclo[3.1.0]hexane-6-carboxylate.", "Step 3: React ethyl 6-bromobicyclo[3.1.0]hexane-6-carboxylate with ammonia to form ethyl 6-aminobicyclo[3.1.0]hexane-6-carboxylate.", "Step 4: React ethyl 6-aminobicyclo[3.1.0]hexane-6-carboxylate with hydrochloric acid to form the hydrochloride salt of the compound." ] } | |
CAS RN |
2680530-95-2 |
Molecular Formula |
C9H16ClNO2 |
Molecular Weight |
205.7 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
